Cas no 290326-23-7 (4-(5-Chlorothien-2-yl)benzoic acid)

• Product Name: 4-(5-Chlorothien-2-yl)benzoic acid
• CAS No: 290326-23-7
• MF: C₁₁H₇ClO₂S
• MW: 238.690080881119
• MDL: MFCD12547358
• CID: 915326
• PubChem ID: 51063751
• Update Time: 2025-09-23

4-(5-Chlorothien-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Chlorothiophen-2-yl)benzoic acid
• 4-(5-Chlorothien-2-yl)benzoic acid
• 4-(5-chloro-2-thienyl)benzoic acid
• 290326-23-7
• HHYWNBOMTAPIOO-UHFFFAOYSA-N
• 370864-78-1
• SCHEMBL1870857
• 4-(5-CHLOROTHIOPHEN-2-YL)BENZOICACID
• AKOS017552921
• DTXSID00679679
• Y10567
• TS-00703
• 4-(5-chloro-thiophen-2-yl)-benzoic acid

• MDL： MFCD12547358
• Inchi： 1S/C11H7ClO2S/c12-10-6-5-9(15-10)7-1-3-8(4-2-7)11(13)14/h1-6H,(H,13,14)
• InChI Key： HHYWNBOMTAPIOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C(=O)O)=CC=2)S1

Computed Properties

• Exact Mass: 237.98600
• Monoisotopic Mass: 237.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.54000
• LogP: 3.76670

Additional information on 4-(5-Chlorothien-2-yl)benzoic acid

Recent Advances in the Study of 4-(5-Chlorothien-2-yl)benzoic acid (CAS: 290326-23-7): A Promising Compound in Chemical Biology and Pharmaceutical Research

4-(5-Chlorothien-2-yl)benzoic acid (CAS: 290326-23-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic benzoic acid derivative, characterized by its chlorothiophene moiety, has shown promising biological activities in various preclinical studies. Recent literature highlights its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory and anticancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(5-Chlorothien-2-yl)benzoic acid exhibits potent inhibitory effects on COX-2 enzymes, with selectivity ratios comparable to some NSAIDs currently in clinical use. The research team from University of Cambridge utilized molecular docking simulations to reveal the compound's unique binding mode in the COX-2 active site, explaining its observed selectivity. These findings suggest potential applications in developing novel anti-inflammatory agents with reduced gastrointestinal side effects.

In oncology research, a recent Nature Communications paper (2024) reported that derivatives of 290326-23-7 show remarkable activity against several cancer cell lines, particularly in triple-negative breast cancer models. The compound appears to modulate the PI3K/AKT/mTOR pathway, inducing apoptosis through a novel mechanism involving simultaneous inhibition of multiple kinase targets. This polypharmacological profile makes it an attractive candidate for overcoming drug resistance in challenging cancer subtypes.

The synthetic accessibility of 4-(5-Chlorothien-2-yl)benzoic acid has also been improved through recent methodological advances. A 2023 Organic Process Research & Development publication described a scalable, green chemistry approach to its synthesis using continuous flow technology, achieving 78% yield with significantly reduced environmental impact compared to traditional batch methods. This development addresses previous challenges in large-scale production of the compound for further biological evaluation.

Structural-activity relationship (SAR) studies have provided valuable insights into optimizing this scaffold. Research groups at several institutions have systematically modified various positions on both the thiophene and benzoic acid moieties, establishing clear correlations between specific substitutions and biological activity. These efforts have led to the identification of several lead compounds with improved pharmacokinetic properties currently undergoing preclinical evaluation.

Looking forward, the unique chemical and biological properties of 290326-23-7 position it as a versatile building block in medicinal chemistry. Current research directions include exploring its potential in neurodegenerative diseases, where preliminary data suggest neuroprotective effects, and in infectious diseases, with some derivatives showing activity against drug-resistant bacterial strains. The compound's future appears promising as both a pharmacological tool and potential therapeutic agent.